4-{4-[(4-methoxyphenoxy)methyl]benzoyl}morpholine

• IUPAC Name: [4-[(4-methoxyphenoxy)methyl]phenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C19H21NO4/c1-22-17-6-8-18(9-7-17)24-14-15-2-4-16(5-3-15)19(21)20-10-12-23-13-11-20/h2-9H,10-14H2,1H3
• InChI Key: YULXNRGIQFUYJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)N3CCOCC3
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

4-{4-[(4-methoxyphenoxy)methyl]benzoyl}morpholine, also known as MPMB, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{4-[(4-methoxyphenoxy)methyl]benzoyl}morpholine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in tumor growth and proliferation. This compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately results in tumor cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its antitumor activity, this compound has been shown to exhibit anti-inflammatory and antioxidant properties. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, which may have implications for drug interactions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 4-{4-[(4-methoxyphenoxy)methyl]benzoyl}morpholine is its potent antitumor activity, which makes it a promising candidate for the development of anticancer drugs. However, there are also some limitations to the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which may limit its potential applications. Additionally, the synthesis of this compound can be time-consuming and may require specialized equipment.

Future Directions

There are several future directions for the study of 4-{4-[(4-methoxyphenoxy)methyl]benzoyl}morpholine. One area of research is the development of this compound-based anticancer drugs. Researchers are also investigating the potential use of this compound in the treatment of other diseases, such as inflammation and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. Its unique chemical properties and potential applications in various fields have made it a promising candidate for further study. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields of scientific research.

Synthesis Methods

The synthesis of 4-{4-[(4-methoxyphenoxy)methyl]benzoyl}morpholine involves several steps, including the reaction of 4-methoxybenzyl alcohol with 4-chlorobenzoyl chloride to form 4-chlorobenzyl 4-methoxybenzoate. The resulting compound is then reacted with morpholine to produce this compound. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

4-{4-[(4-methoxyphenoxy)methyl]benzoyl}morpholine has been extensively studied due to its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. This compound has been shown to exhibit potent antitumor activity, making it a promising candidate for the development of anticancer drugs.